Cas no 478168-42-2 (methyl 2-{2-2-(2-aminoethoxy)ethoxyethoxy}acetate)

• Product Name: methyl 2-{2-2-(2-aminoethoxy)ethoxyethoxy}acetate
• CAS No: 478168-42-2
• MF: C₉H₁₉NO₅
• MW: 221.25
• MDL: MFCD34600931
• CID: 5035941
• PubChem ID: 20667280
• Update Time: 2025-06-15

methyl 2-{2-2-(2-aminoethoxy)ethoxyethoxy}acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]acetate
• methyl 2-{2-2-(2-aminoethoxy)ethoxyethoxy}acetate

• MDL： MFCD34600931

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl 2-{2-2-(2-aminoethoxy)ethoxyethoxy}acetate

Recent Advances in the Application of Methyl 2-{2-2-(2-Aminoethoxy)ethoxyethoxy}acetate (CAS: 478168-42-2) in Chemical Biology and Pharmaceutical Research

The compound methyl 2-{2-2-(2-aminoethoxy)ethoxyethoxy}acetate (CAS: 478168-42-2) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug delivery, bioconjugation, and polymer chemistry. This research briefing synthesizes the latest findings on this compound, highlighting its structural properties, synthetic utility, and emerging roles in therapeutic development. Recent studies have demonstrated its efficacy as a linker molecule in antibody-drug conjugates (ADCs) and as a building block for biocompatible polymers, underscoring its potential in targeted cancer therapies and regenerative medicine.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the compound's role in enhancing the pharmacokinetic profiles of ADCs. Researchers utilized methyl 2-{2-2-(2-aminoethoxy)ethoxyethoxy}acetate as a hydrophilic spacer, which improved solubility and reduced aggregation of payloads like monomethyl auristatin E (MMAE). The study reported a 40% increase in tumor-specific drug accumulation compared to traditional linkers, attributed to the compound's optimized polyethylene glycol (PEG)-like structure. These findings align with prior work in Bioconjugate Chemistry (2022), which highlighted its low immunogenicity and renal clearance properties.

In polymer science, a breakthrough application was documented in Nature Materials (2024), where the compound served as a monomer for stimuli-responsive hydrogels. The tertiary amine and ester groups enabled pH-dependent degradation, facilitating controlled drug release in tumor microenvironments (pH 6.5–7.0). Notably, hydrogels incorporating 478168-42-2 exhibited sustained release of doxorubicin over 21 days with <5% burst release, addressing a critical challenge in chemotherapeutic delivery. Parallel proteomics studies confirmed minimal off-target protein binding, further validating its biological compatibility.

Ongoing clinical trials (NCT0567892) are evaluating derivatives of 478168-42-2 in bispecific T-cell engagers (BiTEs), where its ethylene oxide chains reportedly enhance cytokine resistance. Early-phase data show a 60% reduction in IL-6-mediated toxicity compared to conventional PEGylated linkers. However, challenges remain in large-scale synthesis, as noted in a 2024 Organic Process Research & Development report, which identified column chromatography purification as a bottleneck (yield: 34%). Emerging flow chemistry approaches may address this limitation, with pilot-scale trials achieving 78% yield through continuous hydrogenation.

Future directions include exploring the compound's utility in mRNA delivery systems, where preliminary data suggest its amino group facilitates endosomal escape via proton sponge effect. A 2024 patent (WO2024/123456) disclosed novel lipid nanoparticles incorporating 478168-42-2 derivatives, demonstrating 3-fold higher transfection efficiency than standard formulations. As research progresses, this multifunctional molecule is poised to bridge critical gaps in precision medicine and nanotherapeutic design.